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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine

Cat. No.: B1280446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of 1-
(Methylsulfonyl)piperidin-4-amine in a laboratory setting. Due to the absence of a specific

Safety Data Sheet (SDS) for this compound, it is crucial to handle it with the utmost care,

treating it as a potentially hazardous substance. The following protocols are based on safety

data for structurally similar compounds and general laboratory safety practices.

General Information
Chemical Name: 1-(Methylsulfonyl)piperidin-4-amine

CAS Number: 402927-97-3

Molecular Formula: C₆H₁₄N₂O₂S

Molecular Weight: 178.25 g/mol

Safety Precautions and Personal Protective Equipment
(PPE)
All handling of 1-(Methylsulfonyl)piperidin-4-amine should be performed in a well-ventilated

area, preferably within a chemical fume hood.[1] A safety shower and eye wash station should

be readily accessible.
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Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile, neoprene). Gloves must be inspected

prior to use and removed using the proper

technique to avoid skin contact.

Body Protection A laboratory coat or an impervious gown.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially if handling the compound outside of a

fume hood or if there is a risk of generating dust

or aerosols.

Storage and Stability
Proper storage is essential to maintain the integrity and stability of 1-
(Methylsulfonyl)piperidin-4-amine.

Parameter Recommendation

Temperature Store at 2-8°C.

Atmosphere

Store in a tightly sealed container under an inert

atmosphere (e.g., argon or nitrogen) to prevent

degradation from moisture and air.

Location

Store in a dry, cool, and well-ventilated area

away from incompatible substances and

sources of ignition.[2]

Incompatible Materials Strong oxidizing agents, strong acids.

Handling Procedures
Receiving and Inspection:
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE during inspection.

Verify that the product name and CAS number on the label match the order information.

General Handling:

Equilibrate the container to room temperature before opening to prevent moisture

condensation.

Open the container in a chemical fume hood.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the laboratory.

Weighing:

Perform weighing operations within a chemical fume hood or a balance enclosure to

minimize exposure.

Use a dedicated set of spatulas and weighing boats.

Clean the balance and surrounding area immediately after use.

First Aid Measures
In case of exposure, seek immediate medical attention and provide the attending physician

with this information.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as outlined in Section 2.

For small spills of solid material, gently sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal:
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Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Visual Protocols
Standard Operating Procedure for Handling
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Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)

Prepare work area in a chemical fume hood

Equilibrate container to room temperature

Carefully open container

Weigh or dispense the required amount

Securely close container Clean work area and equipment

Store at 2-8°C under inert atmosphere Properly dispose of waste

Remove PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(Methylsulfonyl)piperidin-4-amine.
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Emergency Response Logic

Exposure Route

Immediate Actions

Exposure Incident
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

